molecular formula C9H12O2 B8805620 2-Methoxy-3,5-dimethylphenol CAS No. 2785-85-5

2-Methoxy-3,5-dimethylphenol

Cat. No.: B8805620
CAS No.: 2785-85-5
M. Wt: 152.19 g/mol
InChI Key: NAPGLDHBHXOYMM-UHFFFAOYSA-N
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Description

2-Methoxy-3,5-dimethylphenol (IUPAC name: 2-methoxy-3,5-dimethylphenol) is a trisubstituted phenolic compound featuring a hydroxyl group at position 1, a methoxy group at position 2, and methyl groups at positions 3 and 5 on the aromatic ring (Figure 1). Its molecular formula is C₉H₁₂O₂, with a molecular weight of 152.19 g/mol. The electron-donating methoxy and methyl groups influence its solubility, acidity, and reactivity compared to simpler phenols .

Properties

CAS No.

2785-85-5

Molecular Formula

C9H12O2

Molecular Weight

152.19 g/mol

IUPAC Name

2-methoxy-3,5-dimethylphenol

InChI

InChI=1S/C9H12O2/c1-6-4-7(2)9(11-3)8(10)5-6/h4-5,10H,1-3H3

InChI Key

NAPGLDHBHXOYMM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)O)OC)C

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key analogs and their structural differences:

Compound Name Molecular Formula Substituents (Positions) Molecular Weight (g/mol) Key Applications
2-Methoxy-3,5-dimethylphenol C₉H₁₂O₂ -OH (1), -OCH₃ (2), -CH₃ (3,5) 152.19 Data not available
3,5-Dimethylphenol C₈H₁₀O -OH (1), -CH₃ (3,5) 122.16 Disinfectants, resin precursors
4-Chloro-3,5-dimethylphenol (PCMX) C₈H₉ClO -OH (1), -Cl (4), -CH₃ (3,5) 156.61 Antimicrobial agent in soaps, cosmetics
2-Methoxy-5-methylphenol C₈H₁₀O₂ -OH (1), -OCH₃ (2), -CH₃ (5) 138.16 Fragrance intermediates, organic synthesis
Dicamba (Banvel®) C₈H₆Cl₂O₃ -COOH (1), -OCH₃ (2), -Cl (3,6) 221.04 Herbicide

Key Observations :

  • Substituent Effects: The methoxy group in 2-methoxy-3,5-dimethylphenol enhances solubility in polar organic solvents compared to 3,5-dimethylphenol. However, its electron-donating nature reduces acidity (higher pKa) relative to chlorinated analogs like PCMX . Chlorine in PCMX increases antimicrobial activity but also raises toxicity concerns (acute oral LD₅₀ in rats: 1,707–2,900 mg/kg) . Carboxylic acid in dicamba shifts its application to herbicidal activity via auxin mimicry .

Physicochemical Properties

  • Melting/Boiling Points: PCMX: Melting point ~114–116°C (analogous to dicamba) . 3,5-Dimethylphenol: Melting point ~63–65°C . 2-Methoxy-3,5-dimethylphenol: Estimated melting point ~80–100°C (based on methoxy/methyl substitution trends).
  • Toxicity: PCMX is classified as hazardous (skin irritation Category 2, aquatic toxicity Category 1) . 3,5-Dimethylphenol exhibits moderate toxicity (oral LD₅₀ > 2,000 mg/kg in rats) but lacks severe ecotoxicological risks .

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